Cas no 69141-98-6 ([1,2,4]Triazolo[1,5-c]pyrimidine,5,7,8-trimethyl-)

[1,2,4]Triazolo[1,5-c]pyrimidine,5,7,8-trimethyl- structure
69141-98-6 structure
Product Name:[1,2,4]Triazolo[1,5-c]pyrimidine,5,7,8-trimethyl-
CAS No:69141-98-6
MF:C8H10N4
MW:162.19180059433
CID:519305
PubChem ID:329879
Update Time:2025-04-19

[1,2,4]Triazolo[1,5-c]pyrimidine,5,7,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-c]pyrimidine,5,7,8-trimethyl-
    • 2,4,5-trimethyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
    • 5,7,8-trimethyl-[1,2,4]triazolo[1,5-c]pyrimidine
    • DTXSID40317366
    • NSC314906
    • SCHEMBL24284144
    • NSC-314906
    • AG-G-68802
    • 69141-98-6
    • Inchi: 1S/C8H10N4/c1-5-6(2)11-7(3)12-8(5)9-4-10-12/h4H,1-3H3
    • InChI Key: IPMJLICGBKNPRA-UHFFFAOYSA-N
    • SMILES: N12C(C)=NC(C)=C(C)C1=NC=N2

Computed Properties

  • Exact Mass: 162.090546336g/mol
  • Monoisotopic Mass: 162.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų
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